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Abstract
TMX-2172 is a potent and selective dual degrader of Cyclin-Dependent Kinase 2 (CDK2) and

Cyclin-Dependent Kinase 5 (CDK5).[1][2][3] As a heterobifunctional Proteolysis Targeting

Chimera (PROTAC), TMX-2172 recruits the E3 ubiquitin ligase Cereblon (CRBN) to induce the

ubiquitination and subsequent proteasomal degradation of its target proteins.[1] This targeted

protein degradation offers high selectivity for CDK2 and CDK5 over other kinases, including the

closely related CDK1, CDK4, and CDK6, thus minimizing off-target effects that are common

with traditional kinase inhibitors.[1][3][4] These application notes provide detailed protocols for

in vitro assays to characterize the activity of TMX-2172, including its anti-proliferative effects

and its ability to induce target protein degradation in cancer cell lines.

Quantitative Data Summary
The following table summarizes the key in vitro potencies of TMX-2172 from biochemical and

cell-based assays.
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Assay Type Target/Cell Line Parameter Value (nM)

Biochemical Assay CDK2/cyclin A IC50 6.5

CDK5/p25 IC50 6.8

Cell-Based Assay OVCAR8 Anti-proliferative IC50 33.1

Jurkat
Cellular CRBN

Engagement IC50
46.9

Table 1: Summary of TMX-2172 in vitro activity. Data compiled from multiple sources.[3][5]

Signaling Pathway
TMX-2172 functions as a PROTAC to induce the degradation of CDK2 and CDK5. It is

composed of a ligand that binds to CDK2/5, a linker, and a ligand that recruits the E3 ubiquitin

ligase, Cereblon (CRBN). By bringing the target protein and the E3 ligase into close proximity,

TMX-2172 facilitates the transfer of ubiquitin from the E3 ligase to the target protein. Poly-

ubiquitination marks the target protein for recognition and degradation by the 26S proteasome.
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TMX-2172 Mediated Protein Degradation

TMX-2172

CDK2 / CDK5
(Target Protein)

Binds CRBN
(E3 Ubiquitin Ligase)

Recruits

26S Proteasome

Targeted for
Degradation

Ubiquitination

Ubiquitin

Degraded Protein
Fragments

Degrades

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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